![molecular formula C17H25NS B1596003 4-Decylphenyl isothiocyanate CAS No. 206559-54-8](/img/structure/B1596003.png)
4-Decylphenyl isothiocyanate
Overview
Description
4-Decylphenyl isothiocyanate is a compound with the molecular formula C17H25NS . It is a member of the isothiocyanates, which are bioactive products resulting from enzymatic hydrolysis of glucosinolates, secondary metabolites widely distributed in the botanical order Brassicales .
Synthesis Analysis
Isothiocyanates can be synthesized via the replacement reaction of phenyl isothiocyanate and the corresponding amines (the amino group of these amines was linked to tertiary carbon or secondary carbon) with dimethylbenzene as solvent . Another method involves the reaction of amines with phenyl chlorothionoformate in the presence of solid sodium hydroxide .
Molecular Structure Analysis
The molecular weight of this compound is 275.5 g/mol . Its IUPAC name is 1-decyl-4-isothiocyanatobenzene . The InChI representation is InChI=1S/C17H25NS/c1-2-3-4-5-6-7-8-9-10-16-11-13-17 (14-12-16)18-15-19/h11-14H,2-10H2,1H3
.
Physical And Chemical Properties Analysis
This compound has a topological polar surface area of 44.4 Ų and a complexity of 250 . It has a rotatable bond count of 10 and a heavy atom count of 19 . It has no hydrogen bond donor count and a hydrogen bond acceptor count of 2 .
Scientific Research Applications
Real-time Monitoring of Mitophagy
A study by Zhang et al. (2015) introduced an isothiocyanate-functionalized tetraphenylethene as a fluorescent bioprobe for specific, photostable mitochondrion imaging. This compound enables real-time monitoring of mitophagy due to its high specificity and resistance to microenvironmental changes, facilitated by covalent conjugation to mitochondrial proteins (Zhang et al., 2015).
Induction of Apoptosis and Caspase-3-like Protease Activity
Isothiocyanates, including structurally related compounds to 4-Decylphenyl isothiocyanate, have been shown to induce apoptosis in HeLa cells in a dose- and time-dependent manner. This process involves the rapid induction of caspase-3/CPP32-like activity, suggesting a mechanism for their chemopreventive functions via apoptosis induction through a caspase-3-dependent pathway (Yu et al., 1998).
Chemopreventive Properties
The anticarcinogenic effects of isothiocyanates, demonstrated through modulation of xenobiotic-metabolizing enzymes, underscore their potential in cancer prevention. By inhibiting cytochrome P-450 and inducing phase II detoxifying enzymes, isothiocyanates like phenethyl isothiocyanate exert strong anticarcinogenic effects across various animal models of cancer (Zhang & Talalay, 1994).
Antimicrobial Activities
Dias et al. (2014) explored the antimicrobial potential of isothiocyanates derived from cruciferous plants against methicillin-resistant Staphylococcus aureus (MRSA). Their findings highlight the dose-dependent and structure-dependent antibacterial effectiveness of isothiocyanates, with benzyl-isothiocyanate showing notable efficacy. This points to the biological value of isothiocyanates as potential tools against MRSA and possibly other bacterial pathogens (Dias et al., 2014).
Isothiocyanates as Substrates for Human Glutathione Transferases
Research by Kolm et al. (1995) indicates that isothiocyanates are effective substrates for several human glutathione transferases (GSTs), suggesting their role in detoxification processes. This study demonstrates the efficiency of different GSTs in conjugating isothiocyanates, contributing to our understanding of how these compounds might influence human health at the molecular level (Kolm et al., 1995).
Mechanism of Action
Target of Action
Isothiocyanates, including 4-Decylphenyl isothiocyanate, exhibit various biological characteristics, including antimicrobial, anti-inflammatory, and anticancer properties . They have attracted the attention of biologists and chemists due to their significance in synthetic chemistry, where they serve as valuable platforms for versatile transformations .
Mode of Action
The mode of action of isothiocyanates is complex and multifaceted. They interact with a variety of cellular targets, including cytochrome P450 (CYP) enzymes, proteins involved in antioxidant response, tumorigenesis, apoptosis, cell cycle, and metastasis . The interaction with these targets leads to various changes in cellular processes, contributing to their antimicrobial, anti-inflammatory, and anticancer properties .
Biochemical Pathways
Isothiocyanates affect many intracellular targets and biochemical pathways. They govern many intracellular targets including cytochrome P450 (CYP) enzymes, proteins involved in antioxidant response, tumorigenesis, apoptosis, cell cycle, and metastasis . The modulation of these pathways leads to downstream effects that contribute to the biological characteristics of isothiocyanates .
Pharmacokinetics
It is known that isothiocyanates are metabolized by the mercapturic acid pathway, which includes conjugation with glutathione (gsh), followed by enzymatic degradation and n-acetylation . These processes can impact the bioavailability of isothiocyanates, influencing their biological effects .
Result of Action
The result of the action of isothiocyanates involves a range of molecular and cellular effects. These include the regulation of transcription factors, signaling pathways, cell cycle, and apoptosis . These effects contribute to the antimicrobial, anti-inflammatory, and anticancer properties of isothiocyanates .
properties
IUPAC Name |
1-decyl-4-isothiocyanatobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NS/c1-2-3-4-5-6-7-8-9-10-16-11-13-17(14-12-16)18-15-19/h11-14H,2-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLRFMWXUZQXOFA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCC1=CC=C(C=C1)N=C=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10343591 | |
Record name | 4-Decylphenyl isothiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10343591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
206559-54-8 | |
Record name | 4-Decylphenyl isothiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10343591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 206559-54-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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